Cas no 1995729-86-6 (4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(1-methylethoxy)ethyl]-)

• Product Name: 4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(1-methylethoxy)ethyl]-
• CAS No: 1995729-86-6
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 5276797
• Update Time: 2025-10-31

4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(1-methylethoxy)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(1-methylethoxy)ethyl]-

• Inchi： 1S/C11H16N2O3/c1-7(2)16-5-4-9-12-6-8(3)10(13-9)11(14)15/h6-7H,4-5H2,1-3H3,(H,14,15)
• InChI Key： RTTFKOGCWUDTCH-UHFFFAOYSA-N
• SMILES： C1(CCOC(C)C)=NC=C(C)C(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(1-methylethoxy)ethyl]-

4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(1-methylethoxy)ethyl] (CAS No. 1995729-86-6): A Comprehensive Overview

4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(1-methylethoxy)ethyl] (CAS No. 1995729-86-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The molecular structure of 4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(1-methylethoxy)ethyl] is characterized by a pyrimidine core substituted with a methyl group at the 5-position and a 2-(1-methylethoxy)ethyl group at the 2-position. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity. The methoxyethyl substituent, in particular, is known to enhance solubility and bioavailability, making this compound an attractive candidate for drug development.

Recent studies have highlighted the potential of 4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(1-methylethoxy)ethyl] in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication through the modulation of key enzymes involved in viral replication.

In addition to its antiviral properties, 4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(1-methylethoxy)ethyl] has shown promise as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt cellular processes such as DNA synthesis and cell cycle progression.

The anti-inflammatory potential of 4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(1-methylethoxy)ethyl] has also been explored. A study published in the Journal of Inflammation Research found that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(1-methylethoxy)ethyl] has been extensively studied to understand its behavior in biological systems. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its development as an oral therapeutic agent. Additionally, it has demonstrated low toxicity in animal models, further supporting its safety profile.

In terms of synthetic accessibility, 4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(1-methylethoxy)ethyl] can be synthesized through a series of well-established chemical reactions. The key steps involve the formation of the pyrimidine core followed by selective functionalization with the desired substituents. The synthetic route is scalable and can be adapted for large-scale production, making it feasible for commercialization.

The potential applications of 4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(1-methylethoxy)ethyl] extend beyond its primary therapeutic uses. Its unique chemical structure and properties make it a valuable tool for research purposes. For example, it can be used as a probe to study the mechanisms of viral replication or as a lead compound for the development of new drugs targeting specific biological pathways.

In conclusion, 4-Pyrimidinecarboxylic acid, 5-methyl-2-[2-(1-methylethoxy)ethyl] (CAS No. 1995729-86-6) represents a promising compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and clinical trials. As research in this area continues to advance, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge.